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Compound of Interest

Compound Name: N-nitroso-clozapine
CAS No.: 156632-03-0
Cat. No.: B16350496
Get Quote
. J

For researchers, scientists, and drug development professionals, the purity and quality of
reference materials are paramount for accurate analytical measurements and regulatory
compliance. This guide provides a framework for the validation and comparison of N-nitroso-
clozapine reference materials, a critical impurity of the antipsychotic drug clozapine.[1][2][3]
Due to the potential carcinogenic nature of N-nitroso compounds, rigorous characterization of
these reference standards is essential.[4]

Comparative Data for N-nitroso-clozapine Reference
Materials

A thorough comparison of different N-nitroso-clozapine reference materials should involve a
multi-faceted analytical approach. The following table outlines the key parameters and
techniques to generate comparative data between different lots or suppliers of N-nitroso-
clozapine reference standards.
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Parameter

Analytical
Technique(s)

Description

Ideal Result

Identity Confirmation

1H NMR, 13C NMR,
Mass Spectrometry
(MS)

Confirms the chemical
structure of N-nitroso-
clozapine.[5][6][7]

Spectral data
consistent with the
proposed structure of
8-chloro-11-(4-
nitrosopiperazin-1-
yI)-5H-dibenzolb,e]
[8]diazepine.[9][10]

Purity Assessment

High-Performance
Liquid
Chromatography
(HPLC) with UV
detection, Liquid
Chromatography-
Mass Spectrometry
(LC-MS)

Quantifies the
percentage of the
main compound and
detects organic
impurities.[5][11][12]

High chromatographic
purity, typically =98%.
[13]

Water Content

Karl Fischer Titration,
Thermogravimetric
Analysis (TGA)

Determines the
amount of water
present in the
material, which affects

the overall purity.[6]

Low water content,
consistent with the

certificate of analysis.

Residual Solvents

Headspace Gas
Chromatography
(HSGC-FID)

Identifies and
quantifies any
remaining solvents
from the synthesis
and purification

process.[6]

Residual solvent
levels below the limits
specified by ICH

guidelines.

Inorganic Impurities

Inductively Coupled
Plasma Mass
Spectrometry (ICP-
MS), Residue on
Ignition/Sulfated Ash

Measures the content
of non-combustible
inorganic impurities.[6]
[12]

Minimal to no
inorganic impurities
detected.
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Provides information

Melting Point, ) ) ]
) ) ) ] ] on the physical form A sharp melting point
Physical Properties Differential Scanning ] o ) ]
) and thermal properties indicates high purity.
Calorimetry (DSC)

of the material.

Experimental Protocols for Key Validation
Experiments

Detailed methodologies are crucial for the accurate assessment of reference material purity.
Below are protocols for the principal analytical techniques.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is fundamental for assessing the purity of the N-nitroso-clozapine reference
material by separating it from any potential organic impurities.

¢ Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A C18 reversed-phase column (e.g., Agilent Poroshell 120 EC-C18) is commonly
used for the separation of clozapine and its impurities.[11]

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., pH 2.4
phosphate buffer) and organic solvents like acetonitrile and methanol is often employed.[11]

e Flow Rate: Typically around 1.0 mL/min.[2][11]
e Column Temperature: Maintained at approximately 35°C.[11]

» Detection Wavelength: UV detection at 257 nm is suitable for clozapine and its related
compounds.[11]

o Sample Preparation: Dissolve a precisely weighed amount of the N-nitroso-clozapine
reference material in a suitable solvent mixture (e.g., methanol and water) to a known
concentration.
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o Data Analysis: The purity is calculated based on the area percentage of the main peak
relative to the total peak area in the chromatogram.

Identity Confirmation by Liquid Chromatography-Mass
Spectrometry (LC-MS)

LC-MS is a powerful technique for confirming the molecular weight of N-nitroso-clozapine and
identifying impurities.

Instrumentation: An LC system coupled to a mass spectrometer (e.g., a triple quadrupole
LC/MS).[14]

o Chromatographic Conditions: Similar to the HPLC method described above to achieve
separation.

e Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used. The
analysis can be performed in full scan mode to determine the molecular weight or in multiple
reaction monitoring (MRM) mode for targeted quantification of impurities.[2]

» Data Analysis: The mass spectrum should show a prominent peak corresponding to the
molecular ion of N-nitroso-clozapine (C18H18CIN50, molecular weight: 355.82 g/mol ).[15]
[16]

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR is considered a gold standard for the structural confirmation of reference materials.[5]

Instrumentation: A high-resolution NMR spectrometer.

o Sample Preparation: Dissolve the reference material in a suitable deuterated solvent (e.g.,
DMSO-d6).

o Experiments: Both *H NMR and 3C NMR spectra should be acquired.

» Data Analysis: The chemical shifts, signal integrations, and coupling patterns in the H NMR
spectrum, along with the chemical shifts in the 13C NMR spectrum, should be consistent with
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the known structure of N-nitroso-clozapine.

Experimental Workflow for Validation

The following diagram illustrates a logical workflow for the comprehensive validation of an N-
nitroso-clozapine reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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